Cas no 83794-86-9 ((3-sulfanylphenyl)methanol)
(3-sulfanylphenyl)methanol structure
Product Name:(3-sulfanylphenyl)methanol
CAS No:83794-86-9
MF:C7H8OS
MW:140.202820777893
MDL:MFCD08437610
CID:709318
PubChem ID:12813879
Update Time:2025-04-19
(3-sulfanylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-mercapto-
- (3-sulfanylphenyl)methanol
- 3-Mercaptobenzylalcohol
- (3-mercapto-phenyl)-methanol
- (3-sulfanylphenyl)methan-1-ol
- 3-hydroxymethylthiophenol
- 3-mercaptobenzenemethanol
- Benzenemethanol,3-mercapto
- 2,2-THIOBIS(4,6-DICHLOROPHENOL)DISODIUMSALT
- (3-mercaptophenyl)methanol
- 83794-86-9
- Benzenemethanol, 3-mercapto-
- IIPCTBAMTPCGJK-UHFFFAOYSA-N
- AKOS006290617
- SCHEMBL1424380
- DTXSID10510529
- EN300-215195
- 3-Mercaptobenzyl alcohol
- m-(Hydroxymethyl)thiophenol
- CS-0456100
-
- MDL： MFCD08437610
- Inchi： 1S/C7H8OS/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2
- InChI Key： IIPCTBAMTPCGJK-UHFFFAOYSA-N
- SMILES： SC1=CC=CC(CO)=C1
Computed Properties
- Exact Mass: 140.03000
- Monoisotopic Mass: 140.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 59.03000
- LogP: 1.46760
(3-sulfanylphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR200072-1g |
(3-Sulphanylphenyl)methanol |
83794-86-9 | 1g |
£288.00 | 2024-05-26 | ||
| Enamine | EN300-215195-0.05g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 0.05g |
$66.0 | 2023-09-16 | |
| Enamine | EN300-215195-0.1g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 0.1g |
$99.0 | 2023-09-16 | |
| Enamine | EN300-215195-0.25g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 0.25g |
$141.0 | 2023-09-16 | |
| Enamine | EN300-215195-0.5g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 0.5g |
$222.0 | 2023-09-16 | |
| Enamine | EN300-215195-1.0g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-215195-2.5g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 2.5g |
$558.0 | 2023-09-16 | |
| Enamine | EN300-215195-5.0g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 5.0g |
$1656.0 | 2023-02-22 | |
| Enamine | EN300-215195-10.0g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 10.0g |
$3232.0 | 2023-02-22 | |
| Enamine | EN300-215195-1g |
(3-sulfanylphenyl)methanol |
83794-86-9 | 93% | 1g |
$285.0 | 2023-09-16 |
(3-sulfanylphenyl)methanol Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
83794-86-9 ((3-sulfanylphenyl)methanol) Related Products
- 53339-53-0(4-Mercaptobenzyl Alcohol, 90%)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
